molecular formula C10H15NO5S B8367689 4-Hydroxy-N,N-bis(2-hydroxyethyl)benzene sulfonamide

4-Hydroxy-N,N-bis(2-hydroxyethyl)benzene sulfonamide

Cat. No.: B8367689
M. Wt: 261.30 g/mol
InChI Key: NBZZCKDHVOIOOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxy-N,N-bis(2-hydroxyethyl)benzene sulfonamide is a useful research compound. Its molecular formula is C10H15NO5S and its molecular weight is 261.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15NO5S

Molecular Weight

261.30 g/mol

IUPAC Name

4-hydroxy-N,N-bis(2-hydroxyethyl)benzenesulfonamide

InChI

InChI=1S/C10H15NO5S/c12-7-5-11(6-8-13)17(15,16)10-3-1-9(14)2-4-10/h1-4,12-14H,5-8H2

InChI Key

NBZZCKDHVOIOOK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1O)S(=O)(=O)N(CCO)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 46.9 g (0.20 mole) of 4-acetoxybenzenesulfonyl chloride (I) in 400 ml dichloromethane contained in a 500-ml round-buttomed flask was dried over magnesium sulfate, then filtered and placed in a 3-liter, 3-necked, round-buttomed flask equipped with a stirrer, an additional funnel, a condenser and a thermometer. After subsequent cooling to 5° C., 142.2 g (0.70 mole) of diethanolamine (II) were added slowly with stirring. The reaction mixture was allowed to reach room temperature and was then stirred for 2 hours, followed by the addition of a mixture of 30 ml sodium hydroxide (50%) and 20 ml water. The resulting two phase mixture was stirred at room temperature for an additional two hours. The aqueous layer was extracted with two 150-ml portions of dichloromethane, and the aqueous phase was cooled in an ice bath and acidified with concentrated HCl to a pH of 2.0. Sodium hydroxide was added to saturate the aqueous phase, which was then extracted with ten 300-ml portions of ethylacetate, followed by roto-evaporation of the combined ethyl acetate extracts to dryness. A white solid (III) was collected, washed with heptane and dried under vacuum. The yield was 24.7 g (42.3%).
Quantity
46.9 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
142.2 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
reactant
Reaction Step Three

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